molecular formula C9H11ClN2O B8793522 1-Cyclobutyl-3-methyl-1H-pyrazole-5-carbonyl chloride CAS No. 129506-39-4

1-Cyclobutyl-3-methyl-1H-pyrazole-5-carbonyl chloride

Cat. No.: B8793522
CAS No.: 129506-39-4
M. Wt: 198.65 g/mol
InChI Key: XPLJWGJLCHMSNT-UHFFFAOYSA-N
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Description

1-Cyclobutyl-3-methyl-1H-pyrazole-5-carbonyl chloride is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.
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Properties

CAS No.

129506-39-4

Molecular Formula

C9H11ClN2O

Molecular Weight

198.65 g/mol

IUPAC Name

2-cyclobutyl-5-methylpyrazole-3-carbonyl chloride

InChI

InChI=1S/C9H11ClN2O/c1-6-5-8(9(10)13)12(11-6)7-3-2-4-7/h5,7H,2-4H2,1H3

InChI Key

XPLJWGJLCHMSNT-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1)C(=O)Cl)C2CCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3.02 g of 1-cyclobutyl-3-methyl-1H-pyrazole-5-carboxylic acid were added 60 ml of benzene and 10 ml of thionyl chloride. The mixture was refluxed for two hours. Then the solvent was distilled off under reduced pressure and thus 3.2 g of 1-cyclobutyl-3-methyl-1H-pyrazole-5-carboxylic acid chloride was obtained (yield: 96.1%).
Quantity
3.02 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

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